![molecular formula C25H19N5O2S3 B2364247 2-(4-oxo-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide CAS No. 690270-52-1](/img/structure/B2364247.png)
2-(4-oxo-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-oxo-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide is a useful research compound. Its molecular formula is C25H19N5O2S3 and its molecular weight is 517.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Glutaminase Inhibitors
- Research Context: The compound is related to bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), an allosteric inhibitor of kidney-type glutaminase (GLS), which is significant in cancer therapy.
- Key Findings: Analogues of BPTES, which include similar structures to the compound , demonstrated potential as GLS inhibitors, indicating possibilities in cancer treatment (Shukla et al., 2012).
Antitumor Activity
- Research Context: Various derivatives of thieno[2,3-d]pyrimidine, closely related to the compound, have been synthesized and evaluated for their antitumor properties.
- Key Findings: These derivatives exhibited potent anticancer activity, comparable to existing chemotherapy agents, across multiple human cancer cell lines (Hafez & El-Gazzar, 2017).
Antimicrobial Agents
- Research Context: Derivatives of thiazolidin-4-one, structurally related to the chemical compound , have been investigated for antimicrobial efficacy.
- Key Findings: These compounds displayed significant in vitro antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Baviskar et al., 2013).
Dual Inhibitors in Cancer Therapy
- Research Context: Investigations into thieno[2,3-d]pyrimidine antifolates as dual inhibitors of thymidylate synthase and dihydrofolate reductase, enzymes relevant in cancer biology.
- Key Findings: These compounds, including 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidines, have shown potent inhibitory activities, presenting a promising avenue for cancer therapy (Gangjee et al., 2008).
Pharmacophore Hybridization in Drug Design
- Research Context: The use of pharmacophore hybridization, combining various molecular features, in designing drug-like small molecules with anticancer properties.
- Key Findings: Novel hybrid molecules containing 1,3,4-thiadiazole and other moieties have been synthesized, showing potential in cancer treatment (Yushyn et al., 2022).
Properties
IUPAC Name |
2-(4-oxo-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N5O2S3/c1-2-13-30-23(32)20-18(16-9-5-3-6-10-16)14-33-22(20)28-25(30)34-15-19(31)26-24-27-21(35-29-24)17-11-7-4-8-12-17/h2-12,14H,1,13,15H2,(H,26,29,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZBDFOJXFDQUAY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC(=O)NC3=NSC(=N3)C4=CC=CC=C4)SC=C2C5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N5O2S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
517.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.